N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazide
• InChI: InChI=1S/C16H13ClN4O2/c1-9-6-7-10(8-13(9)17)18-21-16(23)14-11-4-2-3-5-12(11)15(22)20-19-14/h2-8,18H,1H3,(H,20,22)(H,21,23)
• InChI Key: WAJQYDWHSSFSPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NNC(=O)C2=NNC(=O)C3=CC=CC=C32)Cl
• Molecular Formula: C16H13ClN4O2
• Molecular Weight: 328.75 g/mol

Description

N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazide, also known as phthalhydrazide, is a synthetic compound that belongs to the class of phthalazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazideide is not well understood. However, studies have suggested that it may exert its therapeutic effects by inhibiting various enzymes and signaling pathways in the body, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and mitogen-activated protein kinase (MAPK) pathways.
Biochemical and Physiological Effects:
Phthalhydrazide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been reported to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Additionally, N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazideide has been reported to have anti-bacterial and anti-fungal activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazideide is its potential therapeutic applications. It has been shown to have a wide range of biological activities, making it a promising candidate for drug development. However, one of the limitations of N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazideide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N'-(3-chloro-4-methylphenyl)-4-oxo-3H-phthalazine-1-carbohydrazideide. One area of interest is its potential use as a drug delivery system. Researchers are investigating ways to improve its solubility and bioavailability to enhance its therapeutic efficacy. Additionally, studies are being conducted to further elucidate its mechanism of action and identify potential molecular targets. Finally, researchers are exploring its potential use in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

Phthalhydrazide can be synthesized by the reaction between 3-chloro-4-methylbenzoic acid and hydrazine hydrate in the presence of a catalyst. The reaction yields a white crystalline powder with a melting point of 294-296°C.

Scientific Research Applications

Phthalhydrazide has been extensively studied for its potential therapeutic applications, including anti-inflammatory, anti-tumor, anti-bacterial, anti-viral, and anti-fungal activities. It has also been investigated for its potential use as a drug delivery system due to its ability to target specific tissues and cells.